Cas no 2138075-36-0 (5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride)

• Product Name: 5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride
• CAS No: 2138075-36-0
• MF: C₉H₄F₄O₃S
• MW: 268.184875488281
• CID: 6498953
• PubChem ID: 165491412
• Update Time: 2025-07-19

5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride
• EN300-1155540
• 2138075-36-0
• 5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride

• Inchi： 1S/C9H4F4O3S/c10-9(11,12)5-1-2-7-6(3-5)8(4-16-7)17(13,14)15/h1-4H
• InChI Key： MEUMBPORBLFVGP-UHFFFAOYSA-N
• SMILES： S(C1=COC2C=CC(C(F)(F)F)=CC1=2)(=O)(=O)F

Computed Properties

• Exact Mass: 267.98172781g/mol
• Monoisotopic Mass: 267.98172781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.7Ų

Additional information on 5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride

Research Brief on 5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride (CAS: 2138075-36-0) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride (CAS: 2138075-36-0) has recently emerged as a promising chemical probe and intermediate in drug discovery, particularly in the field of covalent inhibitor development. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to selectively modify proteins through covalent interactions, making it valuable for target identification and validation in chemical biology research.

Recent studies have highlighted the unique reactivity profile of this compound, which combines the electrophilic properties of the sulfonyl fluoride group with the structural features of a benzofuran scaffold. The trifluoromethyl substitution at the 5-position enhances both the lipophilicity and metabolic stability of the molecule, making it particularly attractive for medicinal chemistry applications. Several research groups have reported its use in activity-based protein profiling (ABPP) studies, where it has shown selective reactivity with certain classes of serine hydrolases.

In synthetic chemistry applications, 5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride has demonstrated utility as a versatile building block. Its sulfonyl fluoride moiety can participate in various click chemistry reactions, enabling the rapid assembly of compound libraries for high-throughput screening. Recent publications have described its use in the synthesis of potential kinase inhibitors, where the sulfonyl fluoride group serves as a warhead for covalent binding to non-catalytic cysteine residues.

From a safety and pharmacological perspective, preliminary studies indicate that this compound exhibits favorable physicochemical properties for drug discovery applications. The presence of the trifluoromethyl group improves membrane permeability while maintaining acceptable aqueous solubility. However, researchers caution that the reactive nature of the sulfonyl fluoride requires careful handling and appropriate safety measures in laboratory settings.

The most significant recent advancement involving this compound comes from its application in targeted covalent inhibitor design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into a series of selective BTK inhibitors, showing improved target residence time compared to non-covalent analogs. This work suggests potential therapeutic applications in oncology and autoimmune diseases where prolonged target engagement is desirable.

Future research directions for 5-(Trifluoromethyl)-1-benzofuran-3-sulfonyl fluoride include further exploration of its selectivity profile across the proteome and optimization of derivatives for specific therapeutic targets. The compound's unique combination of reactivity and stability positions it as a valuable tool for both chemical biology research and pharmaceutical development, particularly in the growing field of covalent drug discovery.